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Compound of Interest

Compound Name: Nitroso nitrate;ruthenium

Cat. No.: B15485694

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling Ruthenium(lll) nitrosyl nitrate. It is
intended for researchers, scientists, and professionals in drug development and laboratory
settings. Adherence to these guidelines is crucial for minimizing risks associated with this
hazardous chemical.

Chemical Identifier:

o Name: Ruthenium(lll) nitrosyl nitrate

e CAS Number: 34513-98-9

o Appearance: Red/brown crystalline solid or orange to brown liquid solution.[1][2]

Hazard Identification and Health Effects

Ruthenium(lll) nitrosyl nitrate is classified as a hazardous substance. It is a corrosive and
oxidizing agent that can cause severe skin burns and eye damage.[3][4][5] Inhalation of its
vapors, dust, or mist can be harmful and may cause respiratory tract irritation.[1][3] Ingestion
may lead to irritation of the digestive tract.[1]

Summary of Health Hazards:
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Hazard Route

Potential Health Effects

Inhalation

Harmful; may cause respiratory tract irritation.[1]

[3]

Skin Contact

Causes severe skin burns and irritation.[1][3][4]

Eye Contact

Causes severe eye damage and irritation.[1][3]

[4]

Ingestion

Harmful; may cause irritation of the digestive
tract.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to ensure personal safety. The following table
summarizes the required PPE for handling Ruthenium(lll) nitrosyl nitrate.
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PPE Category

Minimum Requirements

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[4] A
face shield should be worn
when there is a significant risk

of splashing.

Skin and Body Protection

Chemical-Resistant Gloves

Nitrile gloves are
recommended for incidental
contact.[6] For extended
contact or immersion, consult
glove manufacturer's
compatibility data for nitric acid
and ruthenium compounds.
Always inspect gloves for tears
or punctures before use and
replace immediately if

compromised.[6]

Lab Coat/Protective Clothing

Wear a lab coat, and for larger
quantities or higher risk
procedures, use fire/flame
resistant and impervious
clothing.[4]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation is experienced, or
when handling the solid form
to prevent dust inhalation.[1][4]
For solid materials, a dust
mask (e.g., N95) may be
appropriate.[5]
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Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents and exposure.
Operational Plan:

» Ventilation: Always handle Ruthenium(lll) nitrosyl nitrate in a well-ventilated area, preferably
within a chemical fume hood.[3]

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[1][4] Do not breathe dust, vapor, mist, or gas.[1][4]

e Hygiene: Wash hands thoroughly after handling.[3][4] Contaminated work clothing should not
be allowed out of the workplace and must be washed before reuse.[3][4]

Storage Plan:

» Store in a cool, dry, and well-ventilated place.[1]
o Keep containers tightly closed.[1]

o Store in a corrosion-resistant container.[4]

» Keep away from incompatible materials such as combustible materials, reducing agents, and
finely powdered metals.[3]

Emergency Procedures and Disposal

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[1][4]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact _ _ _ _ _
clothing. Seek immediate medical attention.[1]

[3]

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention.[1][3][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1][3][4]

Disposal Plan: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations.[3][4] Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste.[3] Do not empty into drains.[3]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling Ruthenium(lll) nitrosyl nitrate
in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS

Don Appropriate PPE

Proceed to Handling

Hangdling
inF

Work ume Hood

Perform Experiment

Experiment Complete

Cleanup and Disposal

Decontaminate Work Area

Segregate Hazardous Waste

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling Ruthenium(lll) nitrosy! nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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